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Introduction
The mammalian target of rapamycin (mTOR) is a highly conserved serine/threonine kinase that

acts as a central regulator of cell growth, proliferation, metabolism, and survival.[1][2] It

integrates signals from various upstream pathways, including growth factors, amino acids,

cellular energy levels, and oxygen status.[2][3] mTOR functions within two distinct multiprotein

complexes: mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2).[1][3]

Dysregulation of the mTOR signaling pathway is implicated in a wide range of diseases,

including cancer, diabetes, obesity, and neurodegenerative disorders, making it a critical target

for drug development and clinical research.[1][2][4]

These application notes provide detailed protocols for the detection and quantification of mTOR

and its phosphorylated, active forms in tissue samples using common laboratory techniques.

mTOR Signaling Pathway Overview
The mTOR pathway is a complex network that integrates a variety of environmental cues to

control cellular growth and homeostasis.[5] Growth factors and hormones activate the PI3K-

AKT pathway, leading to mTORC1 activation.[3] Amino acids, particularly leucine, directly

stimulate mTORC1.[3] Cellular energy status is sensed by AMPK, which inhibits mTORC1

under low energy conditions.[3] mTORC1's key downstream targets include S6 kinase (S6K)

and the eukaryotic translation initiation factor 4E-binding protein 1 (4E-BP1), which are pivotal

in protein synthesis.[3] mTORC2 is involved in promoting cellular survival, regulating

cytoskeletal dynamics, and controlling ion transport and growth.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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